Cas no 723316-26-5 (2-{4-amino-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2-fluorophenyl)acetamide)

• Product Name: 2-{4-amino-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2-fluorophenyl)acetamide
• CAS No: 723316-26-5
• MF: C₁₅H₁₃FN₆OS
• MW: 344.366723775864
• CID: 5475899
• Update Time: 2025-06-12

2-{4-amino-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[(4-amino-5-pyridin-3-yl-1,2,4-triazol-3-yl)sulfanyl]-N-(2-fluorophenyl)acetamide
• Acetamide, 2-[[4-amino-5-(3-pyridinyl)-4H-1,2,4-triazol-3-yl]thio]-N-(2-fluorophenyl)-
• 2-{4-amino-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2-fluorophenyl)acetamide

• Inchi： 1S/C15H13FN6OS/c16-11-5-1-2-6-12(11)19-13(23)9-24-15-21-20-14(22(15)17)10-4-3-7-18-8-10/h1-8H,9,17H2,(H,19,23)
• InChI Key： LZENZUSUPGZTPL-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1F)(=O)CSC1N(N)C(C2=CC=CN=C2)=NN=1

Additional information on 2-{4-amino-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2-fluorophenyl)acetamide

2-{4-Amino-5-(Pyridin-3-yl)-4H-1,2,4-Triazol-3-ylsulfanyl}-N-(2-Fluorophenyl)acetamide: A Comprehensive Overview

2-{4-Amino-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2-fluorophenyl)acetamide (CAS No. 723316-26-5) is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of 1,2,4-triazoles, which are known for their diverse biological activities, including antifungal, antibacterial, and anticancer properties. The presence of the pyridine and fluorophenyl groups further enhances its pharmacological profile, making it a promising candidate for drug development.

The structure of 2-{4-amino-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2-fluorophenyl)acetamide is characterized by a sulfur bridge connecting the triazole ring to the acetamide moiety. This unique structural arrangement contributes to its high reactivity and selectivity in various biological systems. Recent studies have shown that this compound exhibits potent activity against several cancer cell lines, particularly those derived from breast and lung cancers.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the antiproliferative effects of 2-{4-amino-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2-fluorophenyl)acetamide on human breast cancer cells. The results demonstrated that the compound effectively inhibited cell proliferation by inducing apoptosis and cell cycle arrest. The mechanism of action was attributed to the compound's ability to target key signaling pathways involved in cell survival and proliferation.

Another notable aspect of this compound is its potential as an antifungal agent. A study conducted by a team of researchers from the University of California found that 2-{4-amino-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2-fluorophenyl)acetamide exhibited significant antifungal activity against a range of clinically relevant fungal pathogens, including Candida albicans and Aspergillus fumigatus. The antifungal properties were attributed to the compound's ability to disrupt fungal cell membranes and inhibit essential enzymes involved in fungal metabolism.

The pharmacokinetic properties of 2-{4-amino-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2-fluorophenyl)acetamide have also been extensively studied. Research has shown that the compound has favorable oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. Additionally, the compound exhibits low toxicity in animal models, suggesting a favorable safety profile for clinical use.

In terms of synthetic chemistry, the preparation of 2-{4-amino-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2-fluorophenyl)acetamide involves several well-established synthetic routes. One common approach involves the reaction of 5-(pyridin-3-yl)-1H-tetrazole with 2-chloro-N-(2-fluorophenyl)acetamide in the presence of a base. The resulting intermediate is then treated with sodium hydrosulfide to form the final product. This synthetic method is scalable and can be adapted for large-scale production.

The potential applications of 2-{4-amino-5-(pyridin-3-yL)-4H-l , 2 , 4 -triazol - 3 - ylsulfanyl } - N -( 2 - fluorophen yl ) acetam ide extend beyond cancer and fungal infections. Recent studies have explored its use as an anti-inflammatory agent and a neuroprotective agent. For instance, a study published in the Inflammation Research Journal reported that the compound effectively reduced inflammation in animal models of arthritis by inhibiting pro-inflammatory cytokines such as TNF-alpha and IL-lbeta.

In conclusion, 2-{4-amino-S-(pyridin-S-yL)- 4 H-l , 2 , 4 -tr iazol - 3 - ylsulfanyl } - N -( 2 - fluorophen yl ) acetam ide (CAS No. 723316– 00–0) is a multifaceted compound with promising therapeutic potential. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and development in various medical fields. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.